3-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(2,1,3-benzothiadiazole-5-carbonyl)piperidin-4-yl]methyl]-4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C21H19FN6O2S/c22-15-3-1-2-4-18(15)28-19(23-24-21(28)30)11-13-7-9-27(10-8-13)20(29)14-5-6-16-17(12-14)26-31-25-16/h1-6,12-13H,7-11H2,(H,24,30)
• InChI Key: VYQGBAZEULQYDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CC=C3F)C(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C21H19FN6O2S
• Molecular Weight: 438.5 g/mol

Description

3-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C21H19FN6O2S and its molecular weight is 438.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Research has explored the microwave-assisted synthesis and the bioactivity of s-triazolo[3,4-b][1,3,4]thiadiazoles, thiadiazines, and related compounds. These studies have detailed the synthesis processes and evaluated the antibacterial, antifungal, and anti-arrhythmic activities of the compounds, suggesting their potential utility in developing new therapeutic agents (Shiradkar & Kale, 2006; Darekar et al., 2020; Abdel‐Aziz et al., 2009).

Structural and Antimicrobial Studies

Another area of focus has been on the unexpected synthesis routes leading to novel structures with antimicrobial properties. For example, research on 4-((5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,3,4-thiadiazol-2-yl)amino)benzenesulfonic acid highlights innovative synthesis techniques and the substance's efficacy against Listeria monocytogenes and Escherichia coli, comparing its activity to known antibiotics such as ampicillin and vancomycin (Kariuki et al., 2022).

Application in Organic Solar Cells

A distinct research path involves the use of benzotriazole and benzothiadiazole-containing copolymers in organic solar cell applications, showcasing the versatility of such chemical structures beyond biomedical applications. This research demonstrates the potential of using these compounds in the development of new materials for energy harvesting and photovoltaic devices (Karakus et al., 2012).

Antioxidant and Anticancer Activities

Furthermore, some derivatives have been investigated for their antioxidant properties and potential anticancer activities. Specifically, studies on triazolo-thiadiazoles have shown promising results in inhibiting the growth of HepG2 cells, a type of liver cancer, suggesting a pathway towards developing new anticancer treatments (Sunil et al., 2010).